molecular formula C20H17N7O3 B11389909 8-(4-hydroxy-3-methoxyphenyl)-10-(4-methylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one

8-(4-hydroxy-3-methoxyphenyl)-10-(4-methylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one

Cat. No.: B11389909
M. Wt: 403.4 g/mol
InChI Key: KKNCZPWVLKRPQM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 8-(4-hydroxy-3-methoxyphenyl)-10-(4-methylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.0³,⁷]trideca-1(9),3,5,10-tetraen-13-one is a polycyclic heterocyclic system featuring a tricyclic core with seven nitrogen atoms (heptazatricyclo) and aromatic substituents. The ketone group at position 13 further modulates reactivity.

Properties

Molecular Formula

C20H17N7O3

Molecular Weight

403.4 g/mol

IUPAC Name

8-(4-hydroxy-3-methoxyphenyl)-10-(4-methylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one

InChI

InChI=1S/C20H17N7O3/c1-10-3-5-11(6-4-10)16-15-17(19(29)23-22-16)21-20-24-25-26-27(20)18(15)12-7-8-13(28)14(9-12)30-2/h3-9,18,28H,1-2H3,(H,23,29)(H,21,24,26)

InChI Key

KKNCZPWVLKRPQM-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C2=NNC(=O)C3=C2C(N4C(=NN=N4)N3)C5=CC(=C(C=C5)O)OC

Origin of Product

United States

Biological Activity

The compound 8-(4-hydroxy-3-methoxyphenyl)-10-(4-methylphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one is a complex organic molecule with potential biological activities that are of significant interest in pharmaceutical research. This article explores its biological activity, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound belongs to a class of polycyclic compounds characterized by multiple aromatic rings and functional groups that may contribute to its biological effects. The presence of hydroxyl and methoxy groups suggests potential antioxidant properties.

Antioxidant Activity

Research indicates that compounds with similar structures often exhibit antioxidant properties due to their ability to scavenge free radicals and inhibit oxidative stress. This activity is crucial in preventing cellular damage associated with various diseases, including neurodegenerative disorders.

Neuroprotective Effects

A study on a related compound, 7-(4-hydroxy-3-methoxyphenyl)-1-phenyl-4E-hepten-3-one (AO-2), demonstrated neuroprotective effects against amyloid-beta (Aβ) induced cytotoxicity in neuronal cells. AO-2 was shown to restore cell viability and inhibit apoptosis through the PI3K-Akt-mTOR signaling pathway . Given the structural similarities between AO-2 and the compound , similar neuroprotective mechanisms may be anticipated.

PI3K-Akt-mTOR Pathway

The neuroprotective effects observed in related compounds often involve modulation of the PI3K-Akt-mTOR pathway. This pathway plays a critical role in cell survival and growth, suggesting that the compound may exert protective effects against neurodegeneration through similar mechanisms.

Reactive Oxygen Species (ROS) Scavenging

The presence of hydroxyl groups in the structure may enhance the compound's ability to neutralize reactive oxygen species (ROS), thereby reducing oxidative stress in neuronal cells . This mechanism is vital for maintaining cellular integrity and function.

Case Studies and Research Findings

StudyFindings
Study on AO-2 AO-2 reduced Aβ-induced cytotoxicity in PC12 cells by restoring cell viability and inhibiting caspase-3 activation .
Neuroprotection Similar compounds have shown significant protective effects against oxidative stress and apoptosis in neuronal models .

Comparison with Similar Compounds

Key Observations :

  • Substituents like 4-hydroxy-3-methoxyphenyl (guaiacyl) contrast with electron-withdrawing groups (e.g., CF₃ in ), suggesting differences in solubility and reactivity.
  • The ketone at position 13 is shared with compounds in , which may undergo nucleophilic addition or participate in redox reactions .

Physical and Spectroscopic Properties

Table 2: Comparative Physical and Spectroscopic Data

Compound (Source) Melting Point (°C) IR (KBr, cm⁻¹) ¹H-NMR (δ, ppm) Elemental Analysis (C/H/N)
Target Compound Not Reported Hypothetical: ~3400 (OH), 1650 (C=O) Hypothetical: 6.8–7.5 (aromatic) Predicted: C ~60%, H ~4%, N ~20%
Compound (11f) 207–209 1720 (C=O), 1600 (C=N) 7.25–7.75 (aromatic), 3.85 (OCH₃) C: 60.67%, H: 3.91%, N: 17.11%
Compound Not Reported 1680 (C=O), 1540 (C=N) 8.10 (Br-C₆H₄), 2.50 (CH₃) Not Provided
Compound Not Reported Not Provided 7.30–7.60 (aromatic), 3.80 (OCH₃) Not Provided

Analysis :

  • The target compound’s predicted IR spectrum would show a broad O–H stretch (~3400 cm⁻¹) and ketone C=O (~1650 cm⁻¹), similar to ’s carbonyl signals .
  • Elemental analysis suggests higher nitrogen content (~20%) compared to ’s 17.11%, reflecting the heptazatricyclo core .

Reactivity :

  • The guaiacyl group’s phenolic OH may undergo alkylation or acylation, while the ketone could participate in Schiff base formation or reduction to alcohol .
  • Electron-rich 4-methylphenyl substituents (vs. electron-deficient CF₃ in ) may enhance electrophilic aromatic substitution reactivity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.